Cas no 99066-16-7 (s-TriazOle, 3-isobutyl-5-isopropyl- (6CI))

• Product Name: s-TriazOle, 3-isobutyl-5-isopropyl- (6CI)
• CAS No: 99066-16-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 1002728
• PubChem ID: 59287376
• Update Time: 2025-04-20

s-TriazOle, 3-isobutyl-5-isopropyl- (6CI) Chemical and Physical Properties

Names and Identifiers

• s-TriazOle, 3-isobutyl-5-isopropyl- (6CI)
• AKOS010592270
• 99066-16-7
• 3-Isobutyl-5-isopropyl-1H-1,2,4-triazole
• SCHEMBL7602667

• Inchi： 1S/C9H17N3/c1-6(2)5-8-10-9(7(3)4)12-11-8/h6-7H,5H2,1-4H3,(H,10,11,12)
• InChI Key： YNYBGYJEMRELEH-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)=NNC=1CC(C)C

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų